Tetramethylrhodamine ethyl ester perchlorate
Tetramethylrhodamine ethyl ester perchlorate
Tetramethylrhodamine ethyl ester (TMRE) (perchlorate) is a non-cytotoxic cell-permeant fluorogenic dye most commonly used to assess mitochondrial function using live cell fluorescence microscopy and flow cytometry. It displays excitation/emission spectra of 550/575 nm, respectively. Due to the polarization of the mitochondrial membrane, TMRE is taken up into healthy mitochondria. However, when the membrane is depolarized, as in apoptosis, it is not taken up or is released from the mitochondria. Thus, the strength of the fluorescence signal in mitochondria is used to assess cell viability.
Brand Name:
Vulcanchem
CAS No.:
115532-52-0
VCID:
VC0219965
InChI:
InChI=1S/C26H27N2O3.ClHO4/c1-6-30-26(29)20-10-8-7-9-19(20)25-21-13-11-17(27(2)3)15-23(21)31-24-16-18(28(4)5)12-14-22(24)25;2-1(3,4)5/h7-16H,6H2,1-5H3;(H,2,3,4,5)/q+1;/p-1
SMILES:
CCOC(=O)C1=CC=CC=C1C2=C3C=CC(=[N+](C)C)C=C3OC4=C2C=CC(=C4)N(C)C.[O-]Cl(=O)(=O)=O
Molecular Formula:
C26H27ClN2O7
Molecular Weight:
515 g/mol
Tetramethylrhodamine ethyl ester perchlorate
CAS No.: 115532-52-0
Main Products
VCID: VC0219965
Molecular Formula: C26H27ClN2O7
Molecular Weight: 515 g/mol
| CAS No. | 115532-52-0 |
|---|---|
| Product Name | Tetramethylrhodamine ethyl ester perchlorate |
| Molecular Formula | C26H27ClN2O7 |
| Molecular Weight | 515 g/mol |
| IUPAC Name | [6-(dimethylamino)-9-(2-ethoxycarbonylphenyl)xanthen-3-ylidene]-dimethylazanium;perchlorate |
| Standard InChI | InChI=1S/C26H27N2O3.ClHO4/c1-6-30-26(29)20-10-8-7-9-19(20)25-21-13-11-17(27(2)3)15-23(21)31-24-16-18(28(4)5)12-14-22(24)25;2-1(3,4)5/h7-16H,6H2,1-5H3;(H,2,3,4,5)/q+1;/p-1 |
| Standard InChIKey | NBAOBNBFGNQAEJ-UHFFFAOYSA-M |
| SMILES | CCOC(=O)C1=CC=CC=C1C2=C3C=CC(=[N+](C)C)C=C3OC4=C2C=CC(=C4)N(C)C.[O-]Cl(=O)(=O)=O |
| Canonical SMILES | CCOC(=O)C1=CC=CC=C1C2=C3C=CC(=[N+](C)C)C=C3OC4=C2C=CC(=C4)N(C)C.[O-]Cl(=O)(=O)=O |
| Description | Tetramethylrhodamine ethyl ester (TMRE) (perchlorate) is a non-cytotoxic cell-permeant fluorogenic dye most commonly used to assess mitochondrial function using live cell fluorescence microscopy and flow cytometry. It displays excitation/emission spectra of 550/575 nm, respectively. Due to the polarization of the mitochondrial membrane, TMRE is taken up into healthy mitochondria. However, when the membrane is depolarized, as in apoptosis, it is not taken up or is released from the mitochondria. Thus, the strength of the fluorescence signal in mitochondria is used to assess cell viability. |
| Synonyms | 3,6-bis(di |
| PubChem Compound | 2762682 |
| Last Modified | Nov 11 2021 |
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